Cas no 607368-91-2 (1-ethyl-1H-Imidazo[4,5-c]pyridine-2-acetonitrile)
607368-91-2 structure
Product Name:1-ethyl-1H-Imidazo[4,5-c]pyridine-2-acetonitrile
CAS No:607368-91-2
MF:C10H10N4
MW:186.21320104599
CID:1114848
PubChem ID:46835262
Update Time:2025-04-20
1-ethyl-1H-Imidazo[4,5-c]pyridine-2-acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 1-ethyl-1H-Imidazo[4,5-c]pyridine-2-acetonitrile
- 2-(1-ethylimidazo[4,5-c]pyridin-2-yl)acetonitrile
- 607368-91-2
- (1-Ethyl-1H-imidazo[4,5-c]pyridin-2-yl)acetonitrile
- SCHEMBL4718416
- 2-{1-ethyl-1H-imidazo[4,5-c]pyridin-2-yl}acetonitrile
- DTXSID70676352
- AKOS015843315
- VNNMWKWRDVJJII-UHFFFAOYSA-N
- 2-(1-ethyl-1H-imidazo[4,5-c]pyridin-2-yl)acetonitrile
-
- Inchi: 1S/C10H10N4/c1-2-14-9-4-6-12-7-8(9)13-10(14)3-5-11/h4,6-7H,2-3H2,1H3
- InChI Key: VNNMWKWRDVJJII-UHFFFAOYSA-N
- SMILES: N1(C(CC#N)=NC2C=NC=CC1=2)CC
Computed Properties
- Exact Mass: 186.0907
- Monoisotopic Mass: 186.090546336g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 54.5Ų
Experimental Properties
- PSA: 54.5
1-ethyl-1H-Imidazo[4,5-c]pyridine-2-acetonitrile Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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